1-(5-Bromo-4-methylpyridin-2-yl)-4-methylpiperazine

• IUPAC Name: 1-(5-bromo-4-methylpyridin-2-yl)-4-methylpiperazine
• InChI: InChI=1S/C11H16BrN3/c1-9-7-11(13-8-10(9)12)15-5-3-14(2)4-6-15/h7-8H,3-6H2,1-2H3
• InChI Key: WCOZEBJJPANQBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1Br)N2CCN(CC2)C
• Molecular Formula: C11H16BrN3
• DSSTOX Substance ID: DTXSID50680174
• Molecular Weight: 270.17 g/mol
• CAS RN: 1219967-32-4

Description

“1-(5-Bromo-4-methylpyridin-2-yl)ethanone” is a chemical compound that has been mentioned in various sources. It’s a pyridine-based compound containing a bromine atom and a methyl group.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with various reagents. For instance, the synthesis of “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” might involve the reaction of 5-bromo-4-methyl-2-pyridinamine with ethylene oxide in the presence of potassium hydroxide.

Molecular Structure Analysis

The InChI code for “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” is InChI=1S/C8H10BrNO/c1-6-4-8(10-2-3-12)11-5-7(6)9/h4-5,12H,2-3H2,1H3. This indicates the presence of 8 carbon atoms, 10 hydrogen atoms, 1 bromine atom, 1 nitrogen atom, and 1 oxygen atom in the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving “1-(5-Bromo-4-methylpyridin-2-yl)-4-methylpiperazine” are not available, similar compounds are often used in various chemical reactions due to their unique properties and structural versatility.

Physical And Chemical Properties Analysis

The physical properties of “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” include a molecular weight of 214.06 g/mol. It’s a solid at room temperature.

Scientific Research Applications

Synthesis and Potential PET Agents

A study by Wang et al. (2018) focused on the synthesis of a complex molecule involving a similar structure for use as a potential PET (Positron Emission Tomography) imaging agent for the IRAK4 enzyme in neuroinflammation. This research highlights the utility of such compounds in the development of diagnostic tools for neurological conditions (Wang et al., 2018).

Chemical Synthesis and Heterocyclic Chemistry

Mishriky and Moustafa (2013) reported on the synthesis of a molecule through nucleophilic substitution reaction involving a structural analogue, showcasing the role of such compounds in the creation of heterocyclic chemistry frameworks (Mishriky & Moustafa, 2013).

Neuropsychiatric Drug Development

Kohara et al. (2002) synthesized a series of compounds from a similar structural framework for potential use as antipsychotic drugs. This indicates the compound's relevance in medicinal chemistry, particularly in the development of neuropsychiatric treatments (Kohara et al., 2002).

Coordination Polymers and Material Science

Mirzaei et al. (2012) explored the design and synthesis of coordination polymers incorporating a similar structure, providing insights into the compound's application in material science and its potential for forming novel chemical frameworks (Mirzaei et al., 2012).

Safety and Hazards

Safety information for “1-(5-Bromo-4-methylpyridin-2-yl)ethanone” indicates that it has a GHS07 signal word, which means ‘Warning’. The hazard statements include H302, H315, H319, H335, and the precautionary statement is P261. This suggests that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may cause respiratory irritation, and that inhalation should be avoided.